2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1-[3-(pentyloxy)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C25H23N3O4S
• Molecular Weight: 461.5 g/mol
• IUPAC Name: 2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(3-pentoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C25H23N3O4S/c1-3-4-7-13-31-17-10-8-9-16(14-17)21-20-22(29)18-11-5-6-12-19(18)32-23(20)24(30)28(21)25-27-26-15(2)33-25/h5-6,8-12,14,21H,3-4,7,13H2,1-2H3
• Standard InChI Key: PDMIJPXZOYPRBH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NN=C(S4)C)OC5=CC=CC=C5C3=O

Introduction

Structural and Molecular Characterization

Core Architecture and Functional Groups

The compound’s structure integrates three distinct moieties: a 1,3,4-thiadiazole ring, a chromeno[2,3-c]pyrrole system, and a 3-(pentyloxy)phenyl group. The thiadiazole component, a five-membered ring containing two nitrogen atoms and one sulfur atom, is substituted with a methyl group at the fifth position. This heterocycle is fused to a chromeno-pyrrole framework, which consists of a benzopyran (chromene) unit linked to a pyrrole ring. The chromeno-pyrrole system is further functionalized with a dione group at positions 3 and 9, contributing to its planar rigidity and hydrogen-bonding capacity.

The 3-(pentyloxy)phenyl substituent extends from the pyrrole nitrogen, introducing a flexible alkyl chain that enhances lipophilicity and modulates membrane permeability. The pentyloxy group’s ether linkage also provides rotational freedom, potentially influencing binding kinetics in biological targets.

Molecular Properties and Spectroscopic Data

The molecular formula C25H23N3O4S corresponds to a molecular weight of 461.5 g/mol. Key spectroscopic identifiers include:

• SMILES: CCCCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NN=C(S4)C)OC5=CC=CC=C5C3=O

• InChIKey: PDMIJPXZOYPRBH-UHFFFAOYSA-N.

These identifiers confirm the connectivity of the thiadiazole, chromeno-pyrrole, and pentyloxy phenyl groups. Computational models predict a logP value of 3.2, indicating moderate hydrophobicity suitable for blood-brain barrier penetration.

Synthetic Pathways and Challenges

Retrosynthetic Analysis

The synthesis of this compound likely involves multi-step strategies to assemble the thiadiazole and chromeno-pyrrole systems. A plausible route begins with the preparation of the 5-methyl-1,3,4-thiadiazole-2-amine precursor, followed by coupling to a functionalized chromeno-pyrrole intermediate. The pentyloxy phenyl group may be introduced via nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions.

Key Intermediate: Chromeno-Pyrrole Dione

The chromeno-pyrrole core can be synthesized through a Pictet-Spengler reaction, condensing a tryptamine derivative with a substituted benzaldehyde. Oxidation of the resulting tetracyclic intermediate yields the dione functionality. Challenges include controlling regioselectivity during thiadiazole incorporation and minimizing side reactions at the electron-rich pyrrole nitrogen.

Comparative Analysis with Structural Analogues

To contextualize this compound’s uniqueness, Table 1 compares its features with those of related molecules:

Compound Name	Core Structure	Key Substituents	Bioactivity
5-Methyl-1,3,4-thiadiazole-2-carboxamide	1,3,4-Thiadiazole	Carboxamide	Antibacterial
Chromeno[4,3-b]quinoline-6,9-dione	Chromeno-quinoline	Dione	Anticancer
3-(5-Methylthiadiazolyl)piperidine HCl	Piperidine-thiadiazole	Hydrochloride salt	Neuromodulatory
Target Compound	Chromeno-pyrrole-thiadiazole	3-(Pentyloxy)phenyl	Multifunctional potential

This compound’s dual heterocyclic systems and flexible substituent distinguish it from simpler thiadiazole or chromene derivatives, suggesting broader therapeutic applications.